Cas no 898441-39-9 (4-benzenesulfonamido-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide)

• Product Name: 4-benzenesulfonamido-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide
• CAS No: 898441-39-9
• MF: C₂₃H₂₁N₃O₃S₂
• MW: 451.561142683029
• CID: 5484401
• Update Time: 2025-05-26

4-benzenesulfonamido-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonamido)-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)benzamide
• 4-benzenesulfonamido-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide

• Inchi： 1S/C23H21N3O3S2/c24-15-20-19-9-5-2-6-10-21(19)30-23(20)25-22(27)16-11-13-17(14-12-16)26-31(28,29)18-7-3-1-4-8-18/h1,3-4,7-8,11-14,26H,2,5-6,9-10H2,(H,25,27)
• InChI Key： HVJGBYRDLBIYPS-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCCCC=2C=1C#N)(=O)C1=CC=C(NS(C2=CC=CC=C2)(=O)=O)C=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-benzenesulfonamido-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide

Introduction to 4-benzenesulfonamido-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide (CAS No. 898441-39-9)

4-benzenesulfonamido-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide, identified by its CAS number 898441-39-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of 4-benzenesulfonamido-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide arises from its unique combination of functional groups, including a benzenesulfonamido moiety and a 3-cyano-substituted cycloheptabthiophene core. These structural features contribute to its potential as a bioactive molecule with applications in drug discovery and therapeutic intervention.

The benzenesulfonamido group is known for its role in enhancing the solubility and bioavailability of pharmaceutical compounds. It serves as a key pharmacophore in many drug molecules, facilitating interactions with biological targets. In contrast, the 3-cyano-substituted cycloheptabthiophene core introduces additional electronic and steric properties that can modulate the compound's biological activity. This combination of functional groups makes 4-benzenesulfonamido-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide a versatile scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of such complex molecules with biological targets. Studies have shown that the benzenesulfonamido moiety can interact with enzymes and receptors through hydrogen bonding and hydrophobic interactions, while the 3-cyano-substituted cycloheptabthiophene core can engage in π-stacking interactions with aromatic residues in proteins. These insights have guided the optimization of 4-benzenesulfonamido-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide derivatives to enhance their potency and selectivity.

The synthesis of 4-benzenesulfonamido-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 3-cyano-substituent into the cycloheptabthiophene ring is particularly challenging due to its sensitivity to nucleophilic attack. Advanced synthetic techniques such as transition-metal catalysis and photochemical reactions have been employed to achieve this transformation efficiently. The development of novel synthetic routes has not only improved the accessibility of this compound but also provided insights into its structural rearrangements and reactivity.

In the realm of drug discovery, 4-benzenesulfonamido-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide has been investigated for its potential applications in treating various diseases. Preliminary studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways. The benzenesulfonamido group is particularly relevant in this context as it can modulate the activity of enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are implicated in inflammation. Additionally, the 3-cyano-substituted cycloheptabthiophene core has shown promise in targeting protein-protein interactions that are critical for disease progression.

The pharmacokinetic properties of 4-benzenesulfonamido-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide are also under investigation to ensure its suitability for clinical use. Studies have focused on optimizing its absorption、distribution、metabolism、excretion (ADME) profile to enhance bioavailability and reduce toxicity. The presence of both polar (benzenesulfonamido) and non-polar (cycloheptabthiophene) regions in its structure suggests that it can be engineered to exhibit desirable pharmacokinetic characteristics. For instance，modifying the electronic properties of the 3-cyano-substituent may influence its metabolic stability and excretion pathways.

Future research on 4-benzenesulfonamido-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide will likely focus on expanding its therapeutic applications through structure-based drug design. By leveraging computational tools and high-throughput screening techniques，scientists aim to identify new derivatives with enhanced efficacy and reduced side effects. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates for further validation。These advancements will contribute to a deeper understanding of how structural modifications influence biological activity， paving the way for next-generation therapeutics。

The development of novel scaffolds like 4-benzenesulfonamido-N-{3-cyano-4 H , 5 H , 6 H , 7 H , 8 H - cyc lo he pt ab thi o ph ene - 2 - yl } benz am ide ( CAS No . 898441 - 39 - 9 ) represents a significant step forward in medicinal chemistry。By combining traditional synthetic methods with modern computational approaches，researchers are able to design molecules with tailored properties for specific therapeutic applications。The complexity inherent in this compound underscores the importance of interdisciplinary collaboration between chemists，biologists，and pharmacologists。Such collaboration is essential for translating laboratory discoveries into effective clinical treatments。

In conclusion，the study of compounds like 4-benzenesulfonamido-N-{3 - cy ano - 4 H , 5 H , 6 H , 7 H , 8 H - cyc lo he pt ab thi o ph ene - 2 - yl } benz am ide ( CAS No . 898441 - 39 - 9 ) holds great promise for advancing our understanding of disease mechanisms and developing innovative therapies。The unique structural features of this molecule make it a valuable tool for exploring new therapeutic avenues。As research continues to uncover its potential，it is likely that additional derivatives will be synthesized and evaluated， further expanding our arsenal against various diseases。The continued exploration of such compounds underscores the dynamic nature of pharmaceutical research and development。